Cas no 57511-63-4 (Phosphoric acid,4-(methylsulfonyl)phenyl dipropyl ester)

• Product Name: Phosphoric acid,4-(methylsulfonyl)phenyl dipropyl ester
• CAS No: 57511-63-4
• MF: C₁₃H₂₁O₆PS
• MW: 336.341004133224
• CID: 371644
• PubChem ID: 3045250
• Update Time: 2025-04-19

Phosphoric acid,4-(methylsulfonyl)phenyl dipropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,4-(methylsulfonyl)phenyl dipropyl ester
• (4-methylsulfonylphenyl) dipropyl phosphate
• Propaphos sulfone
• 4-(methylsulfonyl)phenyl dipropyl phosphate
• OXMCGIWRESILLU-UHFFFAOYSA-N
• Phosphoric acid, 4-(methylsulfonyl)phenyl dipropyl ester
• DTXSID00206121
• 57511-63-4

• Inchi： 1S/C13H21O6PS/c1-4-10-17-20(14,18-11-5-2)19-12-6-8-13(9-7-12)21(3,15)16/h6-9H,4-5,10-11H2,1-3H3
• InChI Key： OXMCGIWRESILLU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)OP(=O)(OCCC)OCCC)(=O)=O

Computed Properties

• Exact Mass: 336.08000
• Monoisotopic Mass: 336.07964656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 97.09000
• LogP: 4.51100